Cas no 85532-99-6 (Benzenesulfonamide,3-amino-N,N-dimethyl-4-[(2-nitrophenyl)thio]-)

• Product Name: Benzenesulfonamide,3-amino-N,N-dimethyl-4-[(2-nitrophenyl)thio]-
• CAS No: 85532-99-6
• MF: C₁₄H₁₅N₃O₄S₂
• MW: 353.416600465775
• CID: 722224
• Update Time: 2024-01-31

Benzenesulfonamide,3-amino-N,N-dimethyl-4-[(2-nitrophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,3-amino-N,N-dimethyl-4-[(2-nitrophenyl)thio]-
• 3-amino-N,N-dimethyl-4-(2-nitrophenyl)sulfanylbenzenesulfonamide
• 3-amino-N,N-dimethyl-4-[(2-nitrophenyl)thio]benzenesulphonamide
• 3-Amino-N,N-dimethyl-4-[(2-nitrophenyl)thio]benzenesulfonamide
• Einecs 287-474-4
• Benzenesulfonamide, 3-amino-N,N-dimethyl-4-[(2-nitrophenyl)thio]-

• Inchi： 1S/C14H15N3O4S2/c1-16(2)23(20,21)10-7-8-13(11(15)9-10)22-14-6-4-3-5-12(14)17(18)19/h3-9H,15H2,1-2H3
• InChI Key： RPLFTSQDXKCPHC-UHFFFAOYSA-N
• SMILES： C1(S(N(C)C)(=O)=O)=CC=C(SC2=CC=CC=C2[N+]([O-])=O)C(N)=C1

Computed Properties

• Exact Mass: 353.05
• Monoisotopic Mass: 353.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.48
• Boiling Point: 515.5°C at 760 mmHg
• Flash Point: 265.6°C
• Refractive Index: 1.693
• pka: 1.58±0.11(Predicted)